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Compound of Interest

Compound Name: Carbon tetrafluoride
CAS No.: 75-73-0
Cat. No.: B1216895
Get Quote
. J

This guide provides essential safety and logistical information for the handling and disposal of
Carbon Tetrafluoride (CF4). The following procedures are designed to ensure the safety of
researchers, scientists, and drug development professionals by outlining necessary personal
protective equipment, operational protocols, and emergency plans.

Emergency Overview

Carbon tetrafluoride is a colorless, non-flammable gas.[1] It is typically shipped as a liquid
under pressure.[1] The primary hazards are its potential to act as a simple asphyxiant in high
concentrations and the risk of frostbite from contact with the liquefied gas.[2][3] Gas cylinders
may rupture or explode when exposed to heat.[1][4][5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical and depends on the potential for exposure. Always
handle Carbon Tetrafluoride in a well-ventilated area.[1]
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Exposure Scenario

Eye & Face
Protection

Skin & Body
Protection

Respiratory
Protection

Gaseous Form (Well-
Ventilated Area)

Safety glasses are

recommended.[4][6]

Protective clothing is

generally not required.

[4][6] Wear safety
shoes when handling

cylinders.[7]

Not typically required
if ventilation is

adequate.

Liquefied Gas or
Potential for High
Concentrations

Wear splash-resistant
safety goggles and a
face shield.[4][6]

Wear cold-insulating
gloves and
appropriate protective
clothing to prevent

skin from freezing.[4]

[6]

A self-contained
breathing apparatus
(SCBA) is necessary
in case of oxygen
displacement.[1][3]

Procedural Guidance for Handling and Storage

Adherence to proper procedures is paramount for safely managing Carbon Tetrafluoride in a

laboratory setting.

Safe Handling Protocol

* Risk Assessment: Before handling, assess the potential for gas release and oxygen

displacement. Ensure emergency exits are accessible.[1]

« Ventilation: Always handle Carbon Tetrafluoride in a well-ventilated area.[1][8]

o Equipment Check: Use equipment rated for cylinder pressure.[9] Inspect all equipment,

including gloves, prior to use.[5]

e Cylinder Handling: Wear leather safety gloves and safety shoes when handling cylinders.[7]

Protect cylinders from physical damage; do not drag, roll, or drop them.[7]

» Dispensing: Use a regulator to safely discharge gas from the cylinder. Close the cylinder

valve after each use and when empty.[9]
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» Hygiene: Practice good industrial hygiene. Wash hands before breaks and at the end of the
workday.[5]

Storage Plan

e Location: Store cylinders in a cool, dry, well-ventilated, and approved area, away from direct
sunlight.[1][8][9]

o Positioning: Cylinders must be stored upright and firmly secured to prevent them from falling.

[9]
o Temperature: Cylinder temperatures should not exceed 52°C (125°F).[9]
e Segregation: Store away from incompatible materials, such as powdered metals.[1]
Emergency and Disposal Procedures

Accidental Release Measures

o Evacuate: Immediately evacuate all personnel from the affected area.[1]

Ventilate: Increase ventilation to the area.

Stop Leak (If Safe): If it can be done without personal risk, stop the flow of gas.[6][7]

Respiratory Protection: Wear a self-contained breathing apparatus (SCBA) when entering an
area with a potential leak unless the atmosphere is proven to be safe.[1][7]

Isolate: Isolate the hazard area and deny entry to unnecessary personnel.[6]

First Aid
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Exposure Type Procedure
Move the victim to an uncontaminated area. If
) breathing has stopped, apply artificial
Inhalation

respiration. Keep the victim warm and at rest.

Seek immediate medical attention.[1][3][7]

Frostbite (Skin Contact)

For contact with the liquid, warm the affected
area in a water bath with a temperature of 107°F
(41.6°C). Do NOT use hot water.[4] If warm
water is not available, gently wrap the affected
part in blankets. Do not rub the affected area.

Seek immediate medical attention.[6]

Frostbite (Eye Contact)

Immediately flush the eyes with plenty of
lukewarm water for at least 15 minutes.[4]
Remove contact lenses if it can be done easily.

[1] Seek immediate medical attention.[6]

Disposal Plan

e Unused Product: Do not attempt to dispose of residual or unused quantities yourself. Return

the container to the supplier.[7]

e Surplus Solutions: For surplus and non-recyclable solutions, contact a licensed professional

waste disposal service.[5][9]

» Environmental Protection: Do not let the product enter drains or sewer systems.[1]

o Packaging: Empty pressure vessels should be returned to the supplier.[9] Other

contaminated packaging should be disposed of as unused product.[5]

Physical and Chemical Properties
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Property

Value

Molecular Formula

CFa

Molecular Weight 88.01 g/mol [4]
Appearance Colorless Gas[1]
Odor Odorless[1][4]
Boiling Point -128 °C (-198 °F)[4]
Melting Point -184 °C (-299 °F)[1]

Vapor Density (air=1)

3.05[4]

ACGIH TLV (as F)

2.5 mg/m3 (8 hours)[9]

OSHA PEL 1989 (as F)

2.5 mg/m3 (8 hours)[9]

Workflow for Handling Carbon Tetrafluoride
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Preparation & Handling

1. Risk Assessment
- Identify hazards
- Ensure ventilation

Y

2. Select PPE
- Goggles/Face Shield
- Insulated Gloves

Y

3. Safe Handling
- Secure cylinder
- Use rated equipment

Jy Emergency Re

4. Storage
- Cool, ventilated area Accidental Release? Exposure Event?
- Store upright

T

Dispogal

Administer First Aid
- Inhalation -> Fresh Air
- Frostbite -> Lukewarm Water

Evacuate &

Ventilate

Wear SCBA &
Stop Leak (If Safe)

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of Carbon Tetrafluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216895?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

